TC-I 2000
TC-I 2000
TRPM8 channel blocker. Inhibits icilin-induced TRPM8 channel activation in rTRPM8-expressing CHO cells (IC50 = 53 nM).
Brand Name:
Vulcanchem
CAS No.:
1159996-20-9
VCID:
VC0004912
InChI:
InChI=1S/C23H18F4N2O/c24-18-9-11-19(12-10-18)28-22(30)29-14-13-15-3-1-2-4-20(15)21(29)16-5-7-17(8-6-16)23(25,26)27/h1-12,21H,13-14H2,(H,28,30)
SMILES:
C1CN(C(C2=CC=CC=C21)C3=CC=C(C=C3)C(F)(F)F)C(=O)NC4=CC=C(C=C4)F
Molecular Formula:
C23H18F4N2O
Molecular Weight:
414.404
TC-I 2000
CAS No.: 1159996-20-9
Inhibitors
VCID: VC0004912
Molecular Formula: C23H18F4N2O
Molecular Weight: 414.404
CAS No. | 1159996-20-9 |
---|---|
Product Name | TC-I 2000 |
Molecular Formula | C23H18F4N2O |
Molecular Weight | 414.404 |
IUPAC Name | N-(4-fluorophenyl)-1-[4-(trifluoromethyl)phenyl]-3,4-dihydro-1H-isoquinoline-2-carboxamide |
Standard InChI | InChI=1S/C23H18F4N2O/c24-18-9-11-19(12-10-18)28-22(30)29-14-13-15-3-1-2-4-20(15)21(29)16-5-7-17(8-6-16)23(25,26)27/h1-12,21H,13-14H2,(H,28,30) |
Standard InChIKey | ADCDUDFEGFKKQH-UHFFFAOYSA-N |
SMILES | C1CN(C(C2=CC=CC=C21)C3=CC=C(C=C3)C(F)(F)F)C(=O)NC4=CC=C(C=C4)F |
Description | TRPM8 channel blocker. Inhibits icilin-induced TRPM8 channel activation in rTRPM8-expressing CHO cells (IC50 = 53 nM). |
Synonyms | N-(4-Fluorophenyl)-3,4-dihydro-1-[4-(trifluoromethyl)phenyl]-2(1H)-isoquinolinecarboxamide |
PubChem Compound | 57326210 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume